Cas no 1001-75-8 (4-Methylpent-4-enoic acid)

• Product Name: 4-Methylpent-4-enoic acid
• CAS No: 1001-75-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD06208588
• CID: 1016018
• PubChem ID: 5282648
• Update Time: 2025-04-20

4-Methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylpent-4-enoic acid
• 4-Pentenoic acid
• 4-Methyl-4-pentenoic acid
• 4-Pentenoic acid, 4-methyl-
• AS-41332
• DTXSID00415231
• SCHEMBL75667
• DB-340383
• CHEBI:180384
• 4-Methylpent-4-enoic acid, 97%
• AKOS006291975
• 4-methylpent-4-enoicacid
• 1001-75-8
• A850348
• EN300-108546
• LMFA01020098
• MFCD06208588

• MDL： MFCD06208588
• Inchi： 1S/C6H10O2/c1-5(2)3-4-6(7)8/h1,3-4H2,2H3,(H,7,8)
• InChI Key： HVHBTFZQLHOFHA-UHFFFAOYSA-N
• SMILES： OC(CCC(=C)C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 199 ºC
• Flash Point: 96 ºC
• PSA: 37.3
• LogP: 1.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids